Cas no 1270080-88-0 ((2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol
• CAS No: 1270080-88-0
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 5904633
• PubChem ID: 55296283
• Update Time: 2025-07-23

(2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol
• EN300-1967335
• 1270080-88-0
• AKOS006371316

• Inchi： 1S/C7H10ClNOS/c1-4-3-11-7(6(4)8)5(9)2-10/h3,5,10H,2,9H2,1H3/t5-/m0/s1
• InChI Key： MGHQGMQMIURZRQ-YFKPBYRVSA-N
• SMILES： ClC1C(C)=CSC=1[C@H](CO)N

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol (CAS No. 1270080-88-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol (CAS No. 1270080-88-0), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its stereochemistry and heterocyclic moiety, represents a promising candidate for further exploration in drug discovery.

The molecular structure of (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol consists of a chiral center at the 2-position of the ethylamine group, combined with a thiophene ring substituted with chlorine and methyl groups. This specific arrangement not only contributes to its distinct chemical behavior but also opens up possibilities for diverse biological interactions. The presence of the thiophene ring is particularly noteworthy, as thiophenes are widely recognized for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol makes it an attractive scaffold for designing enantiomerically pure drugs. Studies have demonstrated that the (S)-configuration can lead to improved pharmacokinetic properties, including better absorption, distribution, metabolism, and excretion (ADME) profiles.

The compound's heterocyclic component, specifically the 3-chloro-4-methylthiophen-2-yl group, adds another layer of complexity and functionality. Thiophene derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the design of small-molecule inhibitors. The chlorine substituent enhances lipophilicity, which can be crucial for membrane permeability and target binding affinity.

Recent research has highlighted the potential of thiophene-based compounds in addressing various therapeutic challenges. For instance, studies have shown that certain thiophene derivatives exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. The compound (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol could be a valuable starting point for developing novel anticancer agents.

Furthermore, the amine functionality in the molecule provides a site for further derivatization, allowing chemists to explore diverse chemical modifications. This flexibility is essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Techniques such as structure-based drug design and high-throughput screening can be employed to identify optimal analogs with enhanced therapeutic efficacy.

The synthesis of (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yl)ethan-1-ol presents both challenges and opportunities. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are crucial for achieving high enantiomeric purity. These methods ensure that the desired stereochemical configuration is maintained throughout the synthetic process.

In conclusion, (2S)-2-amino-2-(3-chloro-4-methylthiophen-2-yloleananone)ethanetetramine (CAS No. 1270080